Cas no 1426314-66-0 (3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea)

• Product Name: 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• CAS No: 1426314-66-0
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 6377580
• PubChem ID: 71802952
• Update Time: 2025-10-29

3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• 1-(2,3-dimethoxyphenyl)-3-[4-(2-methoxyphenoxy)but-2-ynyl]urea
• VU0547709-1
• 1426314-66-0
• 1-(2,3-dimethoxyphenyl)-3-(4-(2-methoxyphenoxy)but-2-yn-1-yl)urea
• 3-(2,3-dimethoxyphenyl)-1-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea
• F6412-1533
• AKOS024554674

• Inchi： 1S/C20H22N2O5/c1-24-16-10-4-5-11-17(16)27-14-7-6-13-21-20(23)22-15-9-8-12-18(25-2)19(15)26-3/h4-5,8-12H,13-14H2,1-3H3,(H2,21,22,23)
• InChI Key： YBJVQSFHDQYZKR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NCC#CCOC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Additional information on 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea

Research Briefing on 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS: 1426314-66-0)

In recent years, the compound 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS: 1426314-66-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of key biological pathways. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structure, featuring a but-2-yn-1-yl linker and methoxy-substituted aromatic rings, is critical for its bioactivity, as demonstrated in structure-activity relationship (SAR) studies.

Mechanistic studies have revealed that this urea derivative acts as a potent inhibitor of specific kinase pathways implicated in inflammatory and proliferative diseases. In vitro assays using human cell lines have shown dose-dependent inhibition of target kinases, with IC50 values in the nanomolar range. Furthermore, the compound exhibits favorable pharmacokinetic properties, including moderate plasma stability and acceptable bioavailability in rodent models.

Preclinical evaluations have highlighted the therapeutic potential of 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea in disease models such as rheumatoid arthritis and certain cancers. For instance, in a murine model of collagen-induced arthritis, the compound significantly reduced joint inflammation and bone erosion. Similarly, in xenograft models of solid tumors, it demonstrated antitumor activity by inhibiting angiogenesis and inducing apoptosis in cancer cells.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and comprehensive safety studies. Additionally, the development of suitable formulations to enhance its solubility and delivery is an active area of research.

In conclusion, 3-(2,3-dimethoxyphenyl)-1-4-(2-methoxyphenoxy)but-2-yn-1-ylurea represents a promising candidate for therapeutic development, with its unique chemical structure and potent biological activity. Ongoing research aims to refine its properties and explore its full potential in treating complex diseases. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock new avenues in drug discovery.